Cas no 2228000-43-7 (rac-2-({(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)propanoic acid)

• Product Name: rac-2-({(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)propanoic acid
• CAS No: 2228000-43-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5963375
• PubChem ID: 165961439
• Update Time: 2025-05-20

rac-2-({(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-({(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)propanoic acid
• EN300-1562523
• 2228000-43-7
• rac-2-({[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}oxy)propanoic acid

• Inchi： 1S/C25H28N2O6/c1-15(24(29)30)33-27-23(28)16-7-6-8-17(13-16)26-25(31)32-14-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,15-17,22H,6-8,13-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15?,16-,17+/m1/s1
• InChI Key： YDNKMDWDZYTYEL-FGJGXXMFSA-N
• SMILES： O(C(N[C@H]1CCC[C@@H](C(NOC(C(=O)O)C)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on rac-2-({(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)propanoic acid

Comprehensive Overview of rac-2-({(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)propanoic acid (CAS No. 2228000-43-7)

The compound rac-2-({(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)propanoic acid, identified by its CAS No. 2228000-43-7, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its intricate structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cyclohexyl backbone, and a propanoic acid moiety, making it a versatile intermediate for drug discovery and bioconjugation applications. The rac- prefix indicates the racemic mixture of stereoisomers, which is often a focal point in enantioselective synthesis studies.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly exploring its potential in developing targeted therapies, particularly in oncology and neurodegenerative diseases. The cyclohexylformamido segment enhances metabolic stability, while the propanoic acid group facilitates further functionalization, aligning with the growing trend of "click chemistry" in biopharmaceuticals.

One of the most searched questions in scientific forums is: "How does rac-2-({(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)propanoic acid compare to Boc-protected analogs?" The answer lies in the Fmoc group's orthogonality under mild basic conditions, which simplifies deprotection steps in multi-step syntheses. This advantage is particularly relevant in automated peptide synthesizers, a hot topic in AI-driven drug discovery pipelines.

From an SEO perspective, keywords such as "Fmoc-amino acid supplier", "CAS 2228000-43-7 price", and "chiral cyclohexyl building blocks" are frequently queried, reflecting commercial and academic interest. The compound's unique oxypropanoic acid linker also attracts attention in ADC (antibody-drug conjugate) research, a field gaining traction due to breakthroughs in cancer immunotherapy.

Quality control of rac-2-({(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)propanoic acid typically involves HPLC and mass spectrometry to ensure enantiomeric purity—a critical parameter given the rising regulatory emphasis on chirality in drug approvals. This aligns with the pharmaceutical industry's shift toward "quality by design" (QbD) principles, another trending search term in process chemistry circles.

Environmental considerations are also shaping discussions around this compound. Green chemistry advocates highlight the need for sustainable alternatives to traditional Fmoc deprotection reagents, with piperidine-free methods being a notable search trend. The cyclohexyl moiety's lipophilicity further prompts investigations into bioisosteric replacements to improve drug solubility—a key challenge in formulation science.

In conclusion, rac-2-({(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)propanoic acid represents a nexus of innovation in medicinal chemistry, addressing contemporary needs in peptide therapeutics, ADCs, and sustainable synthesis. Its CAS No. 2228000-43-7 serves as a vital identifier for researchers navigating the complex landscape of chiral building blocks.